Cas no 900027-18-1 (3-Ethyl-4-fluorophenylpropanoic acid)

3-Ethyl-4-fluorophenylpropanoic acid structure
900027-18-1 structure
Product Name:3-Ethyl-4-fluorophenylpropanoic acid
CAS No:900027-18-1
MF:C11H13FO2
MW:196.218127012253
CID:4938290
Update Time:2023-08-22

3-Ethyl-4-fluorophenylpropanoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-Ethyl-4-fluorophenylpropanoic acid
    • Inchi: 1S/C11H13FO2/c1-3-8-6-9(4-5-10(8)12)7(2)11(13)14/h4-7H,3H2,1-2H3,(H,13,14)
    • InChI Key: GIYMIFIRRMXVKO-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=CC=1CC)C(C(=O)O)C

Computed Properties

  • Exact Mass: 196.08995782 g/mol
  • Monoisotopic Mass: 196.08995782 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 206
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 196.22
  • XLogP3: 2.9
  • Topological Polar Surface Area: 37.3

3-Ethyl-4-fluorophenylpropanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
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3-Ethyl-4-fluorophenylpropanoic acid
900027-18-1 97%
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